Cas no 106827-26-3 (5-(2,3-Dichlorophenyl)furan-2-carbaldehyde)

• Product Name: 5-(2,3-Dichlorophenyl)furan-2-carbaldehyde
• CAS No: 106827-26-3
• MF: C₁₁H₆Cl₂O₂
• MW: 241.07014131546
• MDL: MFCD00579046
• CID: 228995
• PubChem ID: 689533
• Update Time: 2025-06-14

5-(2,3-Dichlorophenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dichlorophenyl)furan-2-carbaldehyde
• 5-(2,3-Dichlorophenyl)-2-furaldehyde
• 5-(2,3-dichlorophenyl)-2-furaldehyde(SALTDATA: FREE)
• 5-(2,3-Dichloro-phenyl)-furan-2-carbaldehyde
• AC1LEOBG
• AC1Q3K4I
• CTK0I2939
• SBB023087
• AKOS BB-8328
• AURORA KA-4239
• ASISCHEM N39069
• ZERENEX ZX008815
• VITAS-BB TBB005618
• ART-CHEM-BB B025340
• J-001659
• 106827-26-3
• AKOS000108218
• BB 0245474
• VS-04946
• SCHEMBL16029367
• 5-(2,3-Dichloro-phenyl)-furan-2-carbaldehyd e
• EN300-04282
• Z56887644
• CS-0118305
• DTXSID80351067
• MFCD00579046
• DB-195917
• BBL015513
• G30150
• STK075288

• MDL： MFCD00579046
• Inchi： 1S/C11H6Cl2O2/c12-9-3-1-2-8(11(9)13)10-5-4-7(6-14)15-10/h1-6H
• InChI Key： DFXHLUMKJNNXSE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC=C(C=O)O1)Cl

Computed Properties

• Exact Mass: 239.97400
• Monoisotopic Mass: 239.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21000
• LogP: 4.06590

Additional information on 5-(2,3-Dichlorophenyl)furan-2-carbaldehyde

Comprehensive Overview of 5-(2,3-Dichlorophenyl)furan-2-carbaldehyde (CAS No. 106827-26-3)

5-(2,3-Dichlorophenyl)furan-2-carbaldehyde (CAS No. 106827-26-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a furan-2-carbaldehyde core substituted with a 2,3-dichlorophenyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently search for this compound due to its role in developing novel bioactive molecules, particularly in drug discovery and crop protection formulations.

The growing demand for heterocyclic compounds like 5-(2,3-Dichlorophenyl)furan-2-carbaldehyde aligns with current trends in sustainable chemistry and green synthesis. Many users inquire about its synthetic pathways, solubility properties, and applications in medicinal chemistry. Recent studies highlight its potential as a building block for antimicrobial agents and enzyme inhibitors, addressing global concerns about antibiotic resistance and targeted therapies.

From a technical perspective, CAS 106827-26-3 exhibits distinct physicochemical characteristics, including a molecular weight of 241.06 g/mol and a purity typically exceeding 97%. Its aldehyde functional group enables diverse reactions, such as condensation and nucleophilic additions, making it versatile for structure-activity relationship (SAR) studies. Laboratories often optimize its storage conditions (e.g., under inert atmosphere) to preserve reactivity, a frequent topic in technical forums.

Industry professionals increasingly explore 5-(2,3-Dichlorophenyl)furan-2-carbaldehyde for high-throughput screening libraries, reflecting the compound’s relevance in fragment-based drug design. Environmental considerations also drive interest in its biodegradation pathways and eco-friendly synthesis methods, responding to regulatory shifts toward greener industrial practices. Analytical techniques like HPLC and NMR are routinely employed for quality control, as documented in peer-reviewed journals.

Emerging applications include its use in material science, particularly for designing functionalized polymers with tailored electronic properties. This expansion beyond life sciences underscores the compound’s multidisciplinary utility. For procurement, suppliers emphasize batch-to-batch consistency and regulatory compliance, key factors for end-users in regulated industries. The compound’s stability under various pH conditions further broadens its applicability in formulation development.

Recent patent analyses reveal innovative derivatives of 5-(2,3-Dichlorophenyl)furan-2-carbaldehyde targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Such developments correlate with rising searches for small molecule modulators and selective inhibitors. Academic publications also describe its role in multicomponent reactions, showcasing efficient routes to complex molecular architectures. These advancements position the compound as a cornerstone in modern synthetic methodologies.

Quality assurance protocols for CAS 106827-26-3 often involve chromatographic purity tests and residual solvent analysis, addressing industry standards like ICH guidelines. The compound’s structure-property relationships are frequently modeled using computational chemistry tools, bridging experimental and theoretical research. As sustainable practices gain traction, studies on catalytic oxidation methods for its production have surged, minimizing waste generation.

In summary, 5-(2,3-Dichlorophenyl)furan-2-carbaldehyde represents a dynamic research tool with expanding horizons across pharmaceuticals, materials, and green chemistry. Its synthetic flexibility and bioactive potential continue to inspire innovation, while quality and sustainability remain central to its industrial adoption.